Cas no 54329-29-2 (2-Amino-4,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile)
2-Amino-4,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile is a heterocyclic organic compound featuring a pyrrole core substituted with amino, cyano, phenyl, and methyl functional groups. Its structural versatility makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. The presence of both electron-donating (amino) and electron-withdrawing (cyano) groups enhances its reactivity, enabling diverse functionalization. The compound’s stability under standard conditions and high purity further support its utility in research and industrial applications. Its well-defined molecular architecture allows for precise modifications, making it a preferred choice for studies in medicinal chemistry and material science.
54329-29-2 structure
Product Name:2-Amino-4,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile
CAS No:54329-29-2
MF:C13H13N3
MW:211.262422323227
MDL:MFCD08691116
CID:1084763
PubChem ID:13012172
Update Time:2025-10-17
2-Amino-4,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-4,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile
- 2-amino-4,5-dimethyl-1-phenylpyrrole-3-carbonitrile
- 1-Phenyl-2-amino-3-cyano-4,5-dimethylpyrrol
- 2-Amino-3-cyano-4,5-dimethyl-1-phenylpyrrol
- 2-Amino-3-cyano-4,5-dimethyl-1-phenylpyrrole
- 2-amino-4,5-dimethyl-1-phenyl-pyrrole-3-carbonitrile
- AC1Q2DMJ
- AGN-PC-00KGCB
- CTK5A0510
- SBB094506
- Z212046240
- SB62808
- AS-5878
- MFCD08691116
- SCHEMBL11340384
- 54329-29-2
- DTXSID90515118
- AKOS008081453
- G30721
- EN300-25597
-
- MDL: MFCD08691116
- Inchi: 1S/C13H13N3/c1-9-10(2)16(13(15)12(9)8-14)11-6-4-3-5-7-11/h3-7H,15H2,1-2H3
- InChI Key: FGDJNHMAJYGPOM-UHFFFAOYSA-N
- SMILES: N1(C2C=CC=CC=2)C(=C(C#N)C(C)=C1C)N
Computed Properties
- Exact Mass: 211.11109
- Monoisotopic Mass: 211.110947427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 54.7Ų
Experimental Properties
- PSA: 54.74
2-Amino-4,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A010832-250mg |
2-Amino-4,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile |
54329-29-2 | 250mg |
$ 470.00 | 2022-05-31 | ||
| TRC | A010832-500mg |
2-Amino-4,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile |
54329-29-2 | 500mg |
$ 785.00 | 2022-05-31 | ||
| Apollo Scientific | OR346420-500mg |
2-Amino-4,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile |
54329-29-2 | 95+% | 500mg |
£140.00 | 2025-02-20 | |
| Apollo Scientific | OR346420-1g |
2-Amino-4,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile |
54329-29-2 | 95+% | 1g |
£219.00 | 2025-02-20 | |
| Apollo Scientific | OR346420-5g |
2-Amino-4,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile |
54329-29-2 | 95+% | 5g |
£735.00 | 2025-02-20 | |
| abcr | AB302354-500 mg |
2-Amino-4,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile; 95% |
54329-29-2 | 500mg |
€221.60 | 2023-04-26 | ||
| abcr | AB302354-1 g |
2-Amino-4,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile; 95% |
54329-29-2 | 1g |
€311.30 | 2023-04-26 | ||
| abcr | AB302354-5 g |
2-Amino-4,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile; 95% |
54329-29-2 | 5g |
€900.30 | 2023-04-26 | ||
| Chemenu | CM442119-1g |
2-AMINO-4,5-DIMETHYL-1-PHENYL-1H-PYRROLE-3-CARBONITRILE |
54329-29-2 | 95%+ | 1g |
$*** | 2023-03-29 | |
| Enamine | EN300-25597-0.05g |
2-amino-4,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile |
54329-29-2 | 95.0% | 0.05g |
$33.0 | 2025-03-21 |
2-Amino-4,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
54329-29-2 (2-Amino-4,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile) Related Products
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